Cas no 57402-44-5 (4-Pentenenitrile, 2,4-dimethyl-)

• Product Name: 4-Pentenenitrile, 2,4-dimethyl-
• CAS No: 57402-44-5
• MF: C₇H₁₁N
• MW: 109.168941736221
• CID: 345481
• PubChem ID: 20431523
• Update Time: 2025-04-19

4-Pentenenitrile, 2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenenitrile, 2,4-dimethyl-
• 2,4-dimethylpent-4-enenitrile
• DTXSID90607007
• 57402-44-5
• SCHEMBL10959663

• Inchi： 1S/C7H11N/c1-6(2)4-7(3)5-8/h7H,1,4H2,2-3H3
• InChI Key： MXVRFPSJYIKHQF-UHFFFAOYSA-N
• SMILES： N#CC(C)CC(=C)C

Computed Properties

• Exact Mass: 109.08923
• Monoisotopic Mass: 109.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79